Cas no 1261962-66-6 (3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol)

3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol is a fluorinated aromatic compound featuring a phenol group and a methoxycarbonyl-substituted phenyl ring. Its unique structure, incorporating two fluorine atoms and an ester functionality, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The fluorine substituents enhance metabolic stability and binding affinity, while the phenol and ester groups offer versatile reactivity for further derivatization. This compound is well-suited for cross-coupling reactions, nucleophilic substitutions, and other transformations in medicinal chemistry. Its high purity and defined structure ensure reproducibility in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.

3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol structure

1261962-66-6 structure

Product Name:3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol

CAS No:1261962-66-6

MF:C₁₄H₁₀F₂O₃

MW:264.224211215973

MDL:MFCD18313980

CID:2766318

PubChem ID:53219657

Update Time:2025-06-11

3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID60684481
- Methyl 3,3'-difluoro-5'-hydroxy-[1,1'-biphenyl]-4-carboxylate
- MFCD18313980
- 3-FLUORO-5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)PHENOL
- 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%
- 1261962-66-6
- Methyl 3,3'-difluoro-5'-hydroxy[1,1'-biphenyl]-4-carboxylate
- 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol
- MDL： MFCD18313980
- Inchi： 1S/C14H10F2O3/c1-19-14(18)12-3-2-8(6-13(12)16)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
- InChI Key： JVGQAICILVMRSS-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C=1)O)F

Computed Properties

Exact Mass: 264.05980050Da
Monoisotopic Mass: 264.05980050Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 46.5Å²

3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320017-5 g	3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%; .	1261962-66-6	95%	5 g	€1,159.00	2023-07-19
abcr	AB320017-5g	3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, 95%; .	1261962-66-6	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol

Introduction to Compound with CAS No. 1261962-66-6 and Product Name: 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol

The compound with the CAS number 1261962-66-6 and the product name 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both fluoro and methoxycarbonyl substituents in its framework imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The fluorine atom, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, plays a crucial role in enhancing the efficacy of pharmaceutical compounds. In the case of 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol, the strategic placement of fluorine atoms at the 3-position and within the 3-fluoro-4-methoxycarbonylphenyl moiety contributes to its unique pharmacological profile.

The methoxycarbonyl group further enhances the compound's versatility by providing a site for further functionalization. This allows chemists to explore various derivatives that could potentially improve pharmacokinetic properties or target specific biological pathways. The combination of these functional groups makes 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol a valuable scaffold for medicinal chemists seeking to develop new drugs.

In the realm of drug discovery, this compound has shown promise in preliminary screenings for various therapeutic targets. Its molecular structure suggests potential activity against enzymes and receptors involved in inflammatory responses, making it a candidate for treating conditions such as arthritis and autoimmune disorders. Additionally, the fluoro substituents may enhance binding interactions with biological targets, thereby increasing drug potency.

Advanced computational methods have been employed to study the interactions of 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to several key proteins implicated in disease pathways. These findings are supported by experimental data showing that analogs of this compound exhibit inhibitory activity against relevant enzymes.

The synthesis of 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex aromatic core. These methods ensure high yield and purity, which are essential for subsequent pharmacological evaluations.

Recent advancements in analytical chemistry have enabled detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided insights into its molecular structure and conformational preferences. These data are crucial for understanding how the compound interacts with biological systems and for optimizing its pharmacological properties.

The potential applications of 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and materials science. For instance, derivatives of this compound could serve as intermediates in the synthesis of pesticides or as functional additives in advanced materials.

Ongoing research is focused on exploring new derivatives of 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol to enhance its therapeutic potential. By modifying specific functional groups, scientists aim to improve its solubility, bioavailability, and target specificity. These efforts are part of a broader trend in drug development towards more personalized and effective treatments.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before clinical use. Preclinical studies involving 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol are currently underway to assess its toxicity profile and pharmacokinetic behavior. These studies will provide critical data needed to determine whether this compound is suitable for human trials.

In conclusion, 3-Fluoro-5-(3-fluoro-4-methoxycarbonylphenyl)phenol represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure, characterized by fluoro and methoxycarbonyl substituents, makes it a promising candidate for further development. As research continues, this compound is expected to contribute valuable insights into drug design and discovery.